Cas no 154099-32-8 (2H-Isoxazolo[5,4-d]azonine(9CI))

• Product Name: 2H-Isoxazolo[5,4-d]azonine(9CI)
• CAS No: 154099-32-8
• MF: C₉H₈N₂O
• MW: 160.17262172699
• CID: 106452
• PubChem ID: 136231692
• Update Time: 2025-04-18

2H-Isoxazolo[5,4-d]azonine(9CI) Chemical and Physical Properties

Names and Identifiers

• 2H-Isoxazolo[5,4-d]azonine(9CI)
• 2H-[1,2]oxazolo[5,4-d]azonine
• 154099-32-8
• DTXSID90667808
• 2h-isoxazolo[5,4-d]azonine
• (4Z,6Z,8Z,10E)-2H-[1,2]Oxazolo[5,4-d]azonine

• Inchi： 1S/C9H8N2O/c1-2-5-10-6-4-9-8(3-1)7-11-12-9/h1-7,10H/b3-1-,5-2-,6-4-
• InChI Key： ZKAXWMMYAFBRQE-OSOWKVBCSA-N
• SMILES： O1C2C=CNC=CC=CC=2C=N1 |c:2,5,7|

Computed Properties

• Exact Mass: 160.06374
• Monoisotopic Mass: 160.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.6A^2
• XLogP3: 1.7

Experimental Properties

• PSA: 33.62